1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride

• IUPAC Name: 1-cyclopropyl-2-methylsulfanylethanamine;hydrochloride
• InChI: InChI=1S/C6H13NS.ClH/c1-8-4-6(7)5-2-3-5;/h5-6H,2-4,7H2,1H3;1H
• InChI Key: JINYAYVSPKDLMG-UHFFFAOYSA-N
• Canonical SMILES: CSCC(C1CC1)N.Cl
• Molecular Formula: C6H14ClNS
• Molecular Weight: 167.70 g/mol
• CAS No.: 2098012-95-2

Description

1-Cyclopropyl-2-(methylsulfanyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H14ClNS and its molecular weight is 167.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

• Functionalized Macrocycles and Tetra-Amine Derivatives : Research demonstrated the synthesis of functionalized macrocycles derived from reactions between ethane-1,2-diamine and 3,3'-dichloropivalic acid. This process led to the formation of isomeric tetra-amine derivatives, including a tetraamino carboxylic acid and a carboxamidotriamino alcohol, under varying conditions. These macrocycles, featuring both electrophilic and nucleophilic substituents, showcase the versatility of cyclopropyl and related structures in synthesizing complex molecules with potential applications in various fields, including materials science and pharmaceuticals (Bernhardt et al., 2004).

• Cyclopropylideneprop-2-en-1-ones Hydrosulfonylation : A study outlined a method for the hydrosulfonylation of 3-cyclopropylideneprop-2-en-1-ones with sodium sulfinates and acetic acid. This process yielded β- or γ-addition products in good to excellent yields with high selectivities. The findings contribute to the development of novel synthetic routes for functionalized cyclopropanes and related compounds, highlighting their importance in synthetic organic chemistry (Miao et al., 2016).

• Aminophenolate Ligand Complexes : Research into water-soluble amine phenols led to the creation of complexes with aluminum(III), gallium(III), and indium(III). These complexes, formed under specific conditions, underscore the potential of cyclopropyl-based compounds in coordination chemistry and their applications in catalysis and material science (Caravan & Orvig, 1997).

• Cyclopropylketone Arylhydrazones in Tryptamine Synthesis : A technique involving the rearrangement of cyclopropylketone arylhydrazones led to the production of tryptamine derivatives. This method emphasizes the utility of cyclopropyl-containing compounds in alkaloid synthesis and showcases their relevance in creating bioactive molecules (Salikov et al., 2017).

• Diastereo- and Enantioselective Synthesis : The diastereo- and enantioselective synthesis of polysubstituted aminocyclobutanes and aminocyclopropanes via CuH-catalyzed hydroamination of 1-substituted cyclobutenes and cyclopropenes was detailed. This work highlights the cyclopropyl moiety's role in synthesizing complex, stereochemically rich molecules for potential pharmaceutical applications (Feng et al., 2019).

• Nucleophilic Substitutions of Cyclopropyl Esters : Studies on the palladium(0) catalyzed nucleophilic substitution of 1-alkenylcyclopropyl esters and 1-alkynylcyclopropyl chlorides showcased the synthetic utility of cyclopropyl groups in organic synthesis. The reactions provide access to a variety of functionalized cyclopropane derivatives, underscoring the importance of cyclopropyl groups in constructing complex molecular architectures (Stolle et al., 1992).